ethyl 5-cyclopropyl-1,3-oxazole-4-carboxylate
Overview
Description
Ethyl 5-cyclopropyl-1,3-oxazole-4-carboxylate, also known as 5-cyclopropyl-1,3-oxazole-4-carboxylic acid ethyl ester, is a synthetic compound widely used in a variety of scientific research applications. It is commonly used as a reagent in organic synthesis and as a starting material in the synthesis of various compounds. It is also used in the development of pharmaceuticals and biochemicals.
Scientific Research Applications
Ethyl ethyl 5-cyclopropyl-1,3-oxazole-4-carboxylatel-1,3-oxazole-4-carboxylate is widely used in scientific research. It is used as a reagent in organic synthesis and as a starting material in the synthesis of various compounds. It is also used in the development of pharmaceuticals and biochemicals. In addition, it is used in the synthesis of peptides and peptidomimetics, as well as in the synthesis of heterocyclic compounds.
Mechanism of Action
The mechanism of action of ethyl ethyl 5-cyclopropyl-1,3-oxazole-4-carboxylatel-1,3-oxazole-4-carboxylate is not fully understood. It is thought to act as a proton donor, which results in the formation of an anion. This anion is then able to react with other molecules, resulting in the formation of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl ethyl 5-cyclopropyl-1,3-oxazole-4-carboxylatel-1,3-oxazole-4-carboxylate are not well understood. It is thought to have some effects on the central nervous system, but further research is needed to elucidate its exact mechanism of action.
Advantages and Limitations for Lab Experiments
The use of ethyl ethyl 5-cyclopropyl-1,3-oxazole-4-carboxylatel-1,3-oxazole-4-carboxylate in laboratory experiments has several advantages. It is a simple and cost-effective reagent that can be used to synthesize a variety of compounds. It is also relatively stable and can be stored for long periods of time.
However, there are a few limitations to its use. It is toxic and should be handled with care. In addition, it is not soluble in water, making it difficult to use in aqueous solutions.
Future Directions
There are several potential future directions for the use of ethyl ethyl 5-cyclopropyl-1,3-oxazole-4-carboxylatel-1,3-oxazole-4-carboxylate. It could be used as a starting material in the synthesis of various compounds, including pharmaceuticals and biochemicals. It could also be used to develop new peptides and peptidomimetics, as well as heterocyclic compounds. In addition, further research is needed to better understand its mechanism of action and biochemical and physiological effects.
Synthesis Methods
Ethyl ethyl 5-cyclopropyl-1,3-oxazole-4-carboxylatel-1,3-oxazole-4-carboxylate can be synthesized from 1,3-oxazole-4-carboxylic acid using a two-step process. In the first step, the acid is reacted with thionyl chloride to form the acid chloride. In the second step, the acid chloride is reacted with ethyl bromide to form the ester. This synthesis method is simple, efficient, and cost-effective, making it an attractive choice for many researchers.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 5-cyclopropyl-1,3-oxazole-4-carboxylate involves the reaction of cyclopropylamine with ethyl 2-bromoacetate to form ethyl 2-cyclopropylaminoacetate. This intermediate is then reacted with ethyl chloroformate and sodium hydroxide to form ethyl 5-cyclopropyl-1,3-oxazole-4-carboxylate.", "Starting Materials": [ "Cyclopropylamine", "Ethyl 2-bromoacetate", "Ethyl chloroformate", "Sodium hydroxide" ], "Reaction": [ "Step 1: Cyclopropylamine is reacted with ethyl 2-bromoacetate in the presence of a base such as potassium carbonate to form ethyl 2-cyclopropylaminoacetate.", "Step 2: Ethyl 2-cyclopropylaminoacetate is then reacted with ethyl chloroformate and sodium hydroxide to form ethyl 5-cyclopropyl-1,3-oxazole-4-carboxylate.", "Step 3: The reaction mixture is then acidified with hydrochloric acid and the product is extracted with ethyl acetate. The organic layer is then washed with water and dried over anhydrous sodium sulfate. The solvent is then removed under reduced pressure to obtain the final product." ] } | |
CAS RN |
73252-24-1 |
Molecular Formula |
C9H11NO3 |
Molecular Weight |
181.2 |
Purity |
95 |
Origin of Product |
United States |
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